Cas no 80929-69-7 (4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)-)

80929-69-7 structure
Product name:4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)-
4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)- Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)-
- 5,7-dichloro-3-imidazol-1-yl-2,3-dihydrochromen-4-one
- 80929-69-7
- SCHEMBL11232777
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- Inchi: InChI=1S/C12H8Cl2N2O2/c13-7-3-8(14)11-10(4-7)18-5-9(12(11)17)16-2-1-15-6-16/h1-4,6,9H,5H2
- InChIKey: CZVYCCDLIGGKML-UHFFFAOYSA-N
- SMILES: C1C(C(=O)C2=C(O1)C=C(C=C2Cl)Cl)N3C=CN=C3
Computed Properties
- 精确分子量: 281.9962829g/mol
- 同位素质量: 281.9962829g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 0
- 氢键受体数量: 3
- 重原子数量: 18
- 可旋转化学键数量: 1
- 复杂度: 342
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 1
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 44.1Ų
- XLogP3: 2.7
4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)- Literature
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1. A comparative study on the possible zinc binding sites of the human ZnT3 zinc transporter protein†Dávid Árus,Ágnes Dancs,Nóra Veronika Nagy,Tamás Gajda Dalton Trans., 2013,42, 12031-12040
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Rupsha Chaudhuri,Arindam Das,Hsin-Yi Liao,Rai-Shung Liu Chem. Commun., 2010,46, 4601-4603
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Hsin-Chih Yu,Li-Chieh Hsu,Tai-Hsun Chang,Yuan-Yao Li Dalton Trans., 2012,41, 723-726
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Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
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Yan-Ru Bao,Guo-Dong Chen,Hao Gao,Rong-Rong He,Yue-Hua Wu,Xiao-Xia Li,Dan Hu,Chuan-Xi Wang,Xing-Zhong Liu,Yan Li RSC Adv., 2015,5, 46252-46259
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Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
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8. A cancer cell membrane-encapsulated MnO2 nanoreactor for combined photodynamic-starvation therapy†Wei Pan,Yegang Ge,Zhengze Yu,Ping Zhou,Bingjie Cui,Na Li,Bo Tang Chem. Commun., 2019,55, 5115-5118
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Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
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Gayan A. Appuhamillage,John C. Reagan,Sina Khorsandi,Joshua R. Davidson,Ronald A. Smaldone Polym. Chem., 2017,8, 2087-2092
80929-69-7 (4H-1-Benzopyran-4-one,5,7-dichloro-2,3-dihydro-3-(1H-imidazol-1-yl)-) Related Products
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